
Best practices for long-term storage of CRT
0105446

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CRT 0105446

Cat. No.: B12398419

Get Quote

Technical Support Center: CRT 0105446
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for the long-term storage and handling of

CRT 0105446.

Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of CRT 0105446?

For long-term storage, spanning months to years, it is recommended to store CRT 0105446 at

-20°C.[1] For short-term storage, from days to weeks, a temperature of 0 - 4°C is suitable.[1]

Q2: How should I store CRT 0105446 upon receipt?

Upon receipt, the compound, which is stable for several weeks at ambient temperature during

shipping, should be stored under the recommended long-term or short-term conditions.[1]

Ensure the storage environment is dry and dark.[1]

Q3: What is the expected shelf life of CRT 0105446?
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When stored correctly under the recommended conditions, CRT 0105446 has a shelf life of

over two years.[1]

Q4: In what solvent is CRT 0105446 soluble?

CRT 0105446 is soluble in Dimethyl Sulfoxide (DMSO).[1]

Q5: Are there any general precautions for handling aminothiazole-based compounds like CRT
0105446?

Yes, aminothiazole derivatives can be sensitive to pH, temperature, and light.[2][3] It is

advisable to protect them from light and avoid extreme pH conditions to prevent degradation.[2]
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Issue Potential Cause Recommended Action

Compound Degradation Improper storage temperature

Ensure the compound is

stored at -20°C for long-term

storage.[1]

Exposure to light
Store in a dark place or use

amber-colored vials.[1][2]

pH instability in solution

If in solution, ensure the pH is

optimized as aminothiazole

compounds can be pH-

sensitive.[2]

Oxidation

For solutions, consider using

degassed solvents or storing

under an inert atmosphere.[2]

Difficulty in Dissolving Incorrect solvent

CRT 0105446 is soluble in

DMSO.[1] Ensure you are

using the correct solvent.

Compound has precipitated
Gently warm the solution and

vortex to redissolve.

Inconsistent Experimental

Results
Compound degradation

Review storage and handling

procedures to ensure

compound integrity.

Freeze-thaw cycles of stock

solutions

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Reconstitution of CRT 0105446

Equilibration: Allow the vial of CRT 0105446 and the DMSO solvent to reach room

temperature before use.

Centrifugation: Briefly centrifuge the vial to ensure the powdered compound is at the bottom.
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Solvent Addition: Aseptically add the calculated volume of DMSO to the vial to achieve the

desired stock concentration.

Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store these aliquots at -20°C or -80°C.
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Caption: A troubleshooting workflow for addressing inconsistent experimental results.
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Long-Term Storage Protocol

Receive CRT 0105446

Store as Solid at -20°C

Prepare Stock Solution in DMSO

Aliquot into Single-Use Vials

Store Aliquots at -20°C or -80°C

Use in Experiment
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Caption: Recommended workflow for the long-term storage and preparation of CRT 0105446.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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